1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine

• Molecular Formula: C17H26N2O2S
• Molecular Weight: 322.5 g/mol
• IUPAC Name: 1-cyclohexyl-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C17H26N2O2S/c1-15-7-9-17(10-8-15)22(20,21)19-13-11-18(12-14-19)16-5-3-2-4-6-16/h7-10,16H,2-6,11-14H2,1H3
• InChI Key: CVJOTHHZJDOIJB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3CCCCC3

Description

1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine, also known as CSP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. CSP belongs to the class of piperazine derivatives and has been studied extensively for its ability to modulate various biological pathways.

Scientific Research Applications

1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine has been studied extensively for its potential therapeutic properties in various diseases such as cancer, inflammation, and neurological disorders. In cancer research, 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Inflammation research has shown that 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine can modulate the production of cytokines and chemokines, leading to a reduction in inflammation. In neurological disorders, 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Mechanism of Action

The mechanism of action of 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine is not fully understood, but it is believed to modulate various biological pathways such as the PI3K/Akt/mTOR pathway, NF-κB pathway, and MAPK pathway. 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine has been shown to inhibit the activity of PI3K, Akt, and mTOR, leading to a reduction in cell proliferation and survival. It also inhibits the activation of NF-κB, which is a key regulator of inflammation. Additionally, 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine has been shown to modulate the activity of MAPKs, which are involved in various cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine can inhibit the growth of cancer cells, reduce inflammation, and protect neurons from oxidative stress. In vivo studies have shown that 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine can reduce tumor growth in animal models, reduce inflammation in animal models of arthritis, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine also has some limitations, including its low water solubility, which can make it difficult to administer in vivo. Additionally, 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine research, including the development of more potent and selective 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine analogs, the investigation of 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine's potential in combination therapy with other drugs, and the exploration of 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine's potential in other diseases such as cardiovascular disease and diabetes.
Conclusion
In conclusion, 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine is a promising chemical compound that has potential therapeutic properties in various diseases. Its synthesis method is well-established, and it has been extensively studied for its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand its therapeutic potential and to develop more potent and selective analogs.

Synthesis Methods

The synthesis of 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine involves the reaction of cyclohexylamine with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under an inert atmosphere, and the resulting product is purified using column chromatography. The yield of the product is typically around 50-60%, and the purity is determined using NMR and HPLC analysis.